Cas no 790702-78-2 (N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide)

• Product Name: N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide
• CAS No: 790702-78-2
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 6418629
• PubChem ID: 2519283
• Update Time: 2025-05-30

N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS000971413
• 790702-78-2
• EN300-26586245
• N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide

• Inchi： 1S/C21H19N3O3/c1-27-19-9-5-15(6-10-19)20(25)24-18-4-2-3-14(12-18)11-16(13-22)21(26)23-17-7-8-17/h2-6,9-12,17H,7-8H2,1H3,(H,23,26)(H,24,25)/b16-11+
• InChI Key： PUKQTTOZXWXWMN-LFIBNONCSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C=1)NC(C1C=CC(=CC=1)OC)=O)NC1CC1

Computed Properties

• Exact Mass: 361.14264148g/mol
• Monoisotopic Mass: 361.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.2Ų

Additional information on N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide

N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide (CAS No. 790702-78-2): A Comprehensive Overview

N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide (CAS No. 790702-78-2) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a derivative of benzamide and cyclopropane, featuring a unique combination of functional groups that contribute to its pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide is characterized by a benzamide moiety attached to a substituted phenyl ring. The presence of a cyano group and a cyclopropylcarbamoyl moiety on the ethenyl side chain adds complexity and reactivity to the molecule. The methoxy group on the benzamide ring further modulates its solubility and biological activity.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first prepare the cyclopropylcarbamoyl ethenyl intermediate, which can be achieved through the reaction of cyclopropylamine with an appropriate acrylonitrile derivative. The resulting intermediate is then coupled with a substituted aniline to form the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which have improved yield and purity.

Biological Activities

N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide has been extensively studied for its biological activities, particularly in the context of pharmacological research. One of its key properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has shown promising inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

Recent studies have also highlighted its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in treating conditions such as rheumatoid arthritis and other autoimmune disorders.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide has been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it may undergo metabolism by hepatic enzymes, leading to the formation of metabolites that could affect its efficacy and safety.

Toxicological assessments have generally indicated low toxicity at therapeutic doses, but further research is needed to fully evaluate its long-term safety profile. Preclinical studies in animal models have not reported significant adverse effects, but human trials are essential to confirm these findings.

Potential Applications

The unique combination of functional groups in N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide makes it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases, while its kinase inhibitory activity points to possible applications in cancer therapy. Additionally, ongoing research is exploring its potential as a neuroprotective agent due to its ability to modulate signaling pathways involved in neurodegenerative diseases.

In conclusion, N-{3-[2-cyano-2-(cyclopropylcarbamoyl)eth-1-en-1-yl]phenyl}-4-methoxybenzamide (CAS No. 790702-78-2) is a multifaceted compound with significant potential in medicinal chemistry. Its complex structure and diverse biological activities make it an intriguing subject for further investigation and development into novel therapeutic agents.